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Compound of Interest

Compound Name: 4-(2-Methoxyethyl)pyridine

Cat. No.: B8725913

This document provides a comprehensive guide for the synthesis of 4-(2-
Methoxyethyl)pyridine, a valuable building block in pharmaceutical and materials science
research. The protocol detailed herein is based on established chemical principles and has
been structured to ensure clarity, reproducibility, and safety. This guide goes beyond a simple
recitation of steps, offering insights into the rationale behind procedural choices to empower
researchers in their synthetic endeavors.

Introduction

4-(2-Methoxyethyl)pyridine is a substituted pyridine derivative with significant utility in the
development of novel chemical entities. Its structural motif, featuring a pyridine ring and a
methoxyethyl side chain, imparts unique physicochemical properties that are desirable in
various applications. This guide will focus on a reliable and accessible synthetic route, starting
from readily available precursors.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of the target compound is
crucial for its synthesis, purification, and handling.
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Property Value Source
CAS Number 70289-28-0 [11[2]
Molecular Formula C8H11NO [1][2]
Molecular Weight 137.18 g/mol [1]
Boiling Point 92-93 °C at 10 Torr [1]
Density 1.011 g/cm3 (Predicted)

Synthetic Strategy: A Two-Step Approach

The synthesis of 4-(2-Methoxyethyl)pyridine can be efficiently achieved through a two-step
process. This strategy involves the initial formation of 4-(2-hydroxyethyl)pyridine, followed by
an etherification reaction to introduce the methyl group. This approach is advantageous due to
the commercial availability of the starting materials and the generally high yields of each step.

An alternative, though less common, approach involves the direct reaction of 4-picoline with
formaldehyde and methanol. However, this method can lead to a mixture of products and may
require more stringent reaction control.[3] Therefore, the two-step synthesis via 4-(2-
hydroxyethyl)pyridine is the recommended and more robust pathway for laboratory-scale
preparations.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the synthesis, purification, and
characterization process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Pyridine, 4-(2-methoxyethyl)- CAS#: 70289-28-0 [m.chemicalbook.com]
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e 2. 4-(2-methoxyethyl)pyridine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

e 3.US6727365B1 - Process for the preparation of vinylpyridine from picoline over modified
zeolites - Google Patents [patents.google.com]

 To cite this document: BenchChem. [Synthesis of 4-(2-Methoxyethyl)pyridine: A Detailed
Protocol for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8725913#detailed-synthesis-protocol-for-4-2-
methoxyethyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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